Cas no 887346-77-2 ((2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide)

• Product Name: (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide
• CAS No: 887346-77-2
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 6158962
• PubChem ID: 7465051
• Update Time: 2025-10-18

(2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide
• 887346-77-2
• (E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)acrylamide
• AKOS002255984
• F3244-0271
• (E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide
• VU0607125-1

• Inchi： 1S/C19H17NO3/c1-22-18-9-5-3-7-16(18)20-19(21)11-10-14-12-15-6-2-4-8-17(15)23-13-14/h2-12H,13H2,1H3,(H,20,21)/b11-10+
• InChI Key： SZHRZILUEKGUIM-ZHACJKMWSA-N
• SMILES： O1C2C=CC=CC=2C=C(/C=C/C(NC2C=CC=CC=2OC)=O)C1

Computed Properties

• Exact Mass: 307.12084340g/mol
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Additional information on (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide

Introduction to (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide (CAS No. 887346-77-2)

The compound (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide, identified by the CAS number 887346-77-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of enamides, which are known for their unique chemical properties and versatile reactivity. The structure of this molecule is characterized by a chromene moiety, a propenamide group, and a methoxyphenyl substituent, making it a valuable compound in the fields of organic synthesis, pharmacology, and material science.

Recent studies have highlighted the importance of chromene derivatives in drug discovery. The chromene ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring, has been extensively studied for its potential as a scaffold in medicinal chemistry. The presence of the chromene moiety in (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide suggests that this compound may exhibit interesting biological activities, such as antioxidant, anti-inflammatory, or anticancer properties. Researchers have reported that chromene derivatives can interact with various cellular pathways, making them promising candidates for therapeutic interventions.

The propenamide group in this compound adds another layer of complexity to its structure. Propenamides are known for their ability to undergo various transformations, including Michael addition reactions and other conjugate additions. This makes them valuable intermediates in organic synthesis. The methoxyphenyl substituent further enhances the molecule's versatility by introducing electron-donating groups that can influence the electronic properties of the molecule. Such substituents are often used in drug design to improve bioavailability or to modulate pharmacokinetic profiles.

In terms of synthesis, (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide can be prepared through a variety of methods. One common approach involves the condensation of an appropriate enamine with a carbonyl compound, followed by cyclization to form the chromene ring. The specific substitution pattern and stereochemistry can be controlled through careful selection of reagents and reaction conditions. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are particularly valuable for biological studies.

The applications of this compound extend beyond traditional pharmaceutical research. In materials science, chromene derivatives have been explored as potential building blocks for advanced materials such as organic semiconductors or light-responsive polymers. The conjugated system in (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide could provide interesting electronic properties that make it suitable for use in optoelectronic devices or sensors.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have focused on the biodegradation of similar compounds under various environmental conditions. These studies aim to assess the potential risks associated with the release of such compounds into the environment and to develop strategies for their safe disposal or recycling.

In conclusion, (2E)-3-(2H-chromen-3-yl)-N-(2-methoxyphenyl)prop-2-enamide (CAS No. 887346-77-